Cas no 2567-25-1 (Anisole-2,4,6-d3)

Anisole-2,4,6-d3 (C6D3H3OCH3) is a deuterated derivative of anisole, selectively labeled at the 2, 4, and 6 positions on the benzene ring. This isotopically enriched compound is primarily used as a stable isotopic tracer in mechanistic studies, NMR spectroscopy, and mass spectrometry applications. The incorporation of deuterium atoms enhances spectral resolution and reduces signal overlap, making it valuable for kinetic and metabolic research. Its high isotopic purity and chemical stability ensure reliable performance in labeling experiments. Anisole-2,4,6-d3 is particularly useful in pharmaceutical and agrochemical research, where precise tracking of molecular transformations is required.

Anisole-2,4,6-d3 structure

Product name:Anisole-2,4,6-d3

CAS No:2567-25-1

MF:C₇H₈O

MW:111.156307220459

MDL:MFCD00190379

CID:253914

PubChem ID:12209352

Anisole-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

- Benzene-1,3,5-d3,2-methoxy- (9CI)
- 1,3,5-trideuterio-2-methoxy-benzene
- 2,4,6-Trideuterio-anisol
- 2,4,6-trideuterioanisole
- 2,4,6-trideuterio-anisole
- 2,4,6-Trideutero-anisol
- 2.4.6-Trideuterio-anisol
- 579882_ALDRICH
- Anisole-2,4,6-d3
- Methoxy(benzene-2,4,6-d3)
- SCHEMBL1331922
- 1,3,5-trideuterio-2-methoxybenzene
- 2567-25-1
- Anisole-2,4,6-d3, 98 atom % D
- D98363
- Benzene-1,3,5-d3,2-methoxy-(9ci)
- 1, 3, 5-trideuterio-2-methoxybenzene
- DTXSID40480549
- MDL： MFCD00190379
- Inchi： InChI=1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i2D,5D,6D
- InChI Key： RDOXTESZEPMUJZ-UJESMPABSA-N
- SMILES： COC1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

Exact Mass: 111.076345112g/mol
Monoisotopic Mass: 111.076345112g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 55.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.022 g/mL at 25 °C
Melting Point: -37 °C(lit.)
Boiling Point: 154 °C(lit.)
Flash Point: 125 °F

Anisole-2,4,6-d3 Security Information

Hazardous Material transportation number：UN 2222 3/PG 3
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： 16-26-36
Hazardous Material Identification：
Risk Phrases：R10

Anisole-2,4,6-d3 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
AstaTech	D98363-1/G	ANISOLE-2,4,6-D3	2567-25-1	95%	1g	$618	2023-09-19
AstaTech	D98363-0.1/G	ANISOLE-2,4,6-D3	2567-25-1	95%	0.1g	$305	2023-09-19
A2B Chem LLC	AF31987-1g	ANISOLE-2,4,6-D3	2567-25-1		1g	$680.00	2024-04-20
TRC	A673906-50mg	Anisole-2,4,6-d3	2567-25-1		50mg	$ 87.00	2023-04-19
TRC	A673906-10mg	Anisole-2,4,6-d3	2567-25-1		10mg	$ 64.00	2023-04-19
AstaTech	D98363-0.25/G	ANISOLE-2,4,6-D3	2567-25-1	95%	0.25g	$410	2023-09-19
TRC	A673906-100mg	Anisole-2,4,6-d3	2567-25-1		100mg	$ 144.00	2023-04-19
A2B Chem LLC	AF31987-500mg	ANISOLE-2,4,6-D3	2567-25-1		500mg	$474.00	2024-04-20